Cas no 2138517-78-7 (Benzaldehyde, 4-(4-benzofuranyl)-)

• Product Name: Benzaldehyde, 4-(4-benzofuranyl)-
• CAS No: 2138517-78-7
• MF: C₁₅H₁₀O₂
• MW: 222.238704204559
• CID: 5301474
• Update Time: 2025-10-28

Benzaldehyde, 4-(4-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(4-benzofuranyl)-

• Inchi： 1S/C15H10O2/c16-10-11-4-6-12(7-5-11)13-2-1-3-15-14(13)8-9-17-15/h1-10H
• InChI Key： UDIBNCQJFLKEGL-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C2=C3C(=CC=C2)OC=C3)C=C1

Additional information on Benzaldehyde, 4-(4-benzofuranyl)-

4-(4-Benzofuranyl)benzaldehyde: A Comprehensive Overview

4-(4-Benzofuranyl)benzaldehyde, also known by its CAS number 2138517-78-7, is a fascinating organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a benzofuran ring. The benzofuran group, a heterocyclic aromatic compound, adds complexity and functionality to the molecule, making it a valuable substrate for various applications.

The molecular structure of 4-(4-benzofuranyl)benzaldehyde consists of a benzene ring substituted with an aldehyde group at the para position relative to a benzofuran moiety. This arrangement creates a conjugated system that enhances the compound's electronic properties. Recent studies have explored the electronic characteristics of this compound, revealing its potential as a building block for advanced materials such as organic semiconductors and optoelectronic devices.

One of the most notable aspects of 4-(4-benzofuranyl)benzaldehyde is its versatility in synthetic chemistry. Researchers have utilized this compound as a precursor for synthesizing more complex molecules, including biologically active compounds and functional polymers. For instance, its ability to undergo nucleophilic addition reactions has been exploited in the development of novel drug candidates targeting various diseases.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 4-(4-benzofuranyl)benzaldehyde. Quantum mechanical calculations have revealed that the conjugation between the benzene ring and the benzofuran moiety significantly influences the compound's redox properties. These findings have implications for its use in energy-related applications, such as dye-sensitized solar cells and organic light-emitting diodes (OLEDs).

In addition to its chemical significance, 4-(4-benzofuranyl)benzaldehyde has shown promise in biological systems. Studies have demonstrated that this compound exhibits moderate antioxidant activity, suggesting its potential as a natural product mimic or a lead compound for drug discovery. Furthermore, its ability to interact with biological membranes has been investigated, opening avenues for research in membrane-active agents.

The synthesis of 4-(4-benzofuranyl)benzaldehyde typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the coupling of benzaldehyde with benzofuran derivatives using palladium-catalyzed cross-coupling reactions. This method ensures high yields and excellent regioselectivity, making it suitable for large-scale production.

From an environmental perspective, 4-(4-benzofuranyl)benzaldehyde has been studied for its biodegradability and eco-friendly properties. Research indicates that under certain conditions, this compound can undergo microbial degradation, reducing its environmental footprint. This aspect is particularly important as industries increasingly prioritize sustainable practices.

In conclusion, 4-(4-benzofuranyl)benzaldehyde (CAS No: 2138517-78-7) is a multifaceted compound with applications spanning organic synthesis, materials science, and biotechnology. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across diverse fields. As ongoing studies continue to uncover new properties and applications of this compound, its role in scientific advancements is likely to expand further.